Benzoyl chloride, 2,3-dichloro-4,5-difluoro-
Cat. No. B8639290
M. Wt: 245.4 g/mol
InChI Key: COZPCXRNQMHJED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:2]([CH2:3][C:4](=[O:5])[O:6][CH2:7][CH3:8])(=[O:9])[O:10][CH2:11][CH3:12].[C:42]([Cl:43])([Cl:44])([Cl:45])[Cl:46].[CH3:31][c:32]1[cH:33][cH:34][cH:35][cH:36][cH:37]1.[CH3:39][CH2:40][OH:41].[Cl:13][c:14]1[c:15]([C:16](=[O:17])[Cl:18])[cH:19][c:20]([F:25])[c:21]([F:24])[c:22]1[Cl:23].[Mg:1].[OH2:38].[S:26](=[O:27])(=[O:28])([OH:29])[OH:30]>>[C:2]([CH:3]([C:4](=[O:5])[O:6][CH2:7][CH3:8])[C:16]([c:15]1[c:14]([Cl:13])[c:22]([Cl:23])[c:21]([F:24])[c:20]([F:25])[cH:19]1)=[O:17])(=[O:9])[O:10][CH2:11][CH3:12]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
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CCOC(=O)CC(=O)OCC
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClC(Cl)(Cl)Cl
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Name
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
Cc1ccccc1
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
CCO
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Name
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Quantity
|
Extracted from reaction SMILES
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Type
|
reactant
|
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Smiles
|
O=C(Cl)c1cc(F)c(F)c(Cl)c1Cl
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Name
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[Mg]
|
|
Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=S(=O)(O)O
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
|
CCOC(=O)C(C(=O)OCC)C(=O)c1cc(F)c(F)c(Cl)c1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
